2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3,5-difluorophenyl)acetamide

• IUPAC Name: 2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(3,5-difluorophenyl)acetamide
• InChI: InChI=1S/C18H17F2N3O2S2/c1-2-3-5-23-17(25)16-14(4-6-26-16)22-18(23)27-10-15(24)21-13-8-11(19)7-12(20)9-13/h4,6-9H,2-3,5,10H2,1H3,(H,21,24)
• InChI Key: INQHDOAEVYTBRP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC(=CC(=C3)F)F
• Molecular Formula: C18H17F2N3O2S2
• Molecular Weight: 409.5 g/mol

Description

2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3,5-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H17F2N3O2S2 and its molecular weight is 409.47. The purity is usually 95%.
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Scientific Research Applications

Potent Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors

Compounds structurally related to the specified molecule have been synthesized as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are crucial enzymes in the nucleotide synthesis pathway. One study highlighted a compound with significant inhibitory activity against both human TS and DHFR, suggesting its potential in cancer treatment due to the role of these enzymes in DNA synthesis and cell proliferation (Gangjee et al., 2008).

Crystal Structures and Molecular Interactions

Research has also focused on understanding the crystal structures of related compounds to inform drug design strategies. Studies on the crystal structures of similar molecules have provided insights into their folded conformations and intermolecular interactions, which are critical for binding affinity and specificity towards biological targets (Subasri et al., 2017).

Antitumor Activity

Derivatives of thieno[3,2-d]pyrimidin have been synthesized and evaluated for their antitumor activity against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines. Some compounds demonstrated potent anticancer activity, comparable to that of established chemotherapy agents, highlighting the therapeutic potential of these molecules (Hafez & El-Gazzar, 2017).

Quantum Chemical Insight and Molecular Docking Studies

Quantum chemical analysis and molecular docking studies have been conducted on related molecules to explore their molecular structure, vibrational assignments, and potential as antiviral agents against SARS-CoV-2. These studies provide a foundation for understanding the interaction mechanisms of these compounds with viral proteins and their potential in drug discovery (Mary et al., 2020).

Synthesis and Evaluation of Derivatives for Various Biological Activities

Further studies have focused on the synthesis of new derivatives and evaluating their biological activities, including antimicrobial and antifungal properties. These investigations contribute to the broader understanding of how structural variations influence biological activity and therapeutic potential (Hossan et al., 2012).